![molecular formula C25H21F2N5O3 B2838888 3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)pyridin-2(1H)-one CAS No. 1251705-94-8](/img/structure/B2838888.png)
3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)pyridin-2(1H)-one
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Description
3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C25H21F2N5O3 and its molecular weight is 477.472. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The compound is synthesized through a series of reactions involving key intermediates such as fluorophenyl, oxadiazole, and piperazine derivatives. These reactions often involve condensation and cyclization steps under specific conditions to achieve the desired molecular structure. The synthesized compounds are characterized using techniques like LCMS, NMR, IR, CHN analysis, and X-ray diffraction studies to confirm their structures and purity. For instance, the synthesis and characterization of related compounds have been detailed, where the molecular architecture and intermolecular interactions are analyzed through X-ray diffraction, highlighting the compound's crystalline nature and confirming its structure through various spectroscopic methods (Sanjeevarayappa et al., 2015).
Biological Evaluation
These compounds are evaluated for their biological activities, such as antibacterial and anthelmintic activities. The studies often involve in vitro testing against various strains of bacteria and parasites to assess the compound's efficacy in inhibiting growth or causing death of these organisms. The biological evaluation helps in determining the potential therapeutic applications of these compounds. For example, a related compound was screened for its in vitro antibacterial and anthelmintic activities, showing moderate efficacy, which indicates the potential for further optimization and development for specific therapeutic applications (Sanjeevarayappa et al., 2015).
Properties
IUPAC Name |
3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21F2N5O3/c26-18-9-7-17(8-10-18)23-28-24(35-29-23)19-4-3-11-32(25(19)34)16-22(33)31-14-12-30(13-15-31)21-6-2-1-5-20(21)27/h1-11H,12-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXERUEBMUZATFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CN3C=CC=C(C3=O)C4=NC(=NO4)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21F2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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